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Compound of Interest

Compound Name: 3-Cyclopentylaniline

Cat. No.: B8758966 Get Quote

3-Cyclopentylaniline: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of 3-Cyclopentylaniline,

a substituted aniline of interest in organic synthesis and medicinal chemistry. This document

outlines its chemical identity, key physicochemical properties, and foundational information

relevant to its application in research and development.

Chemical Structure and IUPAC Name
3-Cyclopentylaniline is an aromatic amine characterized by a cyclopentyl group attached to

the meta-position of an aniline ring.

Chemical Structure:
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IUPAC Name: 3-cyclopentylaniline[1]

Physicochemical and Spectroscopic Data
Limited experimental data for 3-Cyclopentylaniline is available in the public domain. The

following table summarizes key computed and inferred properties.

Property Value Source

Molecular Formula C11H15N [1]

Molecular Weight 161.24 g/mol [1]

CAS Number 94838-67-2 [1]

Boiling Point >250 °C (inferred) [2]

Solubility
Low in water, high in organic

solvents (inferred)
[2]

Canonical SMILES
C1CCC(C1)C2=CC(=CC=C2)

N
[1]

InChI Key
GKOAOTLECSFQKC-

UHFFFAOYSA-N
[1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-Cyclopentylaniline is not

readily available in peer-reviewed literature, its synthesis can be approached through

established organic chemistry methodologies. A plausible synthetic route is the reduction of 1-

cyclopentyl-3-nitrobenzene.

Logical Workflow for a Potential Synthesis
The following diagram illustrates a logical workflow for a potential two-step synthesis of 3-
Cyclopentylaniline from 3-nitroaniline. This proposed pathway is based on standard, well-

documented organic reactions.
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Proposed Synthesis Workflow for 3-Cyclopentylaniline

Starting Material

Step 1: Diazotization and Sandmeyer-type Reaction

Step 2: Reduction of Nitro Group

Final Product

3-Nitroaniline

Diazonium Salt Intermediate

NaNO2, HCl

Introduction of Cyclopentyl Group

Cyclopentyl Grignard or similar

1-Cyclopentyl-3-nitrobenzene

Reduction (e.g., Sn/HCl or Catalytic Hydrogenation)

3-Cyclopentylaniline

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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